Cas no 2121513-80-0 (5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic acid
• CAS No: 2121513-80-0
• MF: C₇H₄BClF₄O₂
• MW: 242.363075256348
• MDL: MFCD28806015
• CID: 5078690
• Update Time: 2026-03-01

5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic acid
• (5-chloro-2-fluoro-3-(trifluoromethyl)phenyl)boronicacid
• TQP0213

• MDL： MFCD28806015
• Inchi： 1S/C7H4BClF4O2/c9-3-1-4(7(11,12)13)6(10)5(2-3)8(14)15/h1-2,14-15H
• InChI Key： YLUJXEGLBJMSAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C(=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 40.5

Additional information on 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic acid

5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

The compound 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid (CAS No. 2121513-80-0) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a boronic acid group attached to a substituted phenyl ring. The presence of chlorine, fluorine, and trifluoromethyl groups introduces distinct electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent advancements in the synthesis and application of 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid have been extensively documented in scientific literature. Researchers have explored its role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, where it serves as an efficient arylboronic acid partner. This has led to its widespread use in the construction of biaryl compounds, which are critical intermediates in drug discovery and material synthesis.

The structural features of 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid make it highly versatile. The trifluoromethyl group imparts strong electron-withdrawing effects, enhancing the reactivity of the boronic acid moiety. Additionally, the halogen substituents (chlorine and fluorine) contribute to both electronic tuning and steric hindrance, which are essential for controlling reaction selectivity and outcomes.

In terms of synthesis, several methods have been developed to prepare 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid. One common approach involves the hydroboration of aryl halides using appropriate reagents under controlled conditions. Recent studies have focused on optimizing these reactions to improve yield and purity, often employing catalytic systems or novel solvents to enhance efficiency.

The application of 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid extends beyond traditional organic synthesis. It has found niche applications in the development of advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties contribute to improved device performance. Furthermore, its use in medicinal chemistry has been explored for designing bioactive molecules with potential therapeutic applications.

Recent research highlights the importance of 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid in sustainable chemistry practices. Its involvement in catalytic cycles and recyclable processes underscores its role in promoting environmentally friendly synthetic strategies. This aligns with current trends in green chemistry, emphasizing the need for efficient and eco-friendly chemical transformations.

In conclusion, 5-Chloro-2-fluoro-3-(trifluoromethyl)phenylboronic Acid (CAS No. 2121513-80-0) stands as a pivotal compound in modern organic chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential tool in both academic and industrial settings.